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Compound of Interest

Compound Name: 1-Chloro-2-propanol

CAS No.: 68187-19-9

Cat. No.: B7770421

Get Quote

Executive Summary
1-Chloro-2-propanol (Propylene Chlorohydrin, PCH) is a critical bifunctional intermediate used

primarily in the synthesis of propylene oxide (PO) and as a chiral building block in

pharmaceutical development. While generally stable under ambient storage conditions, PCH

exhibits complex decomposition behavior governed by pH, temperature, and the presence of

nucleophiles.[1]

Critical Safety Insight: The primary thermal hazard of 1-Chloro-2-propanol is not its direct self-

pyrolysis, but its base-catalyzed conversion to Propylene Oxide (PO) and the subsequent

exothermic hydrolysis of PO to Propylene Glycol. This "reaction cascade" can lead to rapid

pressurization and thermal runaway if not managed, particularly in the presence of water and

base.

Physicochemical Profile
Understanding the baseline properties is essential for distinguishing between phase changes

and decomposition events.
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Property Value Notes

CAS Number 127-00-4
Mixture often contains ~10% 2-

chloro-1-propanol isomer.[1]

Molecular Weight 94.54 g/mol

Boiling Point 127 °C

At 760 mmHg.[1] Stable

distillation is possible at neutral

pH.[1]

Flash Point 51.5 °C (Open Cup)
Flammable liquid (Category 3).

[1][2]

Density 1.115 g/mL

Denser than water; sinks if

insoluble (though it is soluble).

[1]

Solubility Soluble
Miscible with water, ethanol,

and ether.[1]

Vapor Pressure ~4.9 mmHg At 20 °C.

Thermal Decomposition & Reactivity[3][4]
Decomposition Pathways
The degradation of 1-Chloro-2-propanol follows three distinct mechanistic pathways

depending on the environment.

Pathway A: Base-Catalyzed Dehydrochlorination (Dominant)
In the presence of bases (NaOH, KOH, Ca(OH)₂), PCH undergoes an intramolecular

Williamson ether synthesis (S_N2 internal) to form Propylene Oxide.[1]

Kinetics: Second-order (first order in PCH, first order in Base).[1]

Hazard: Formation of highly flammable/toxic PO; potential for downstream exothermic

hydrolysis.[1]

Pathway B: Hydrolysis (Acid/Neutral)
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In acidic or neutral aqueous solutions, the C-Cl bond hydrolyzes to form 1,2-Propanediol

(Propylene Glycol) and HCl.[1]

Kinetics: Slow at neutral pH; acid-catalyzed.[1]

Thermodynamics: The hydrolysis of the epoxide intermediate is highly exothermic (

), but direct hydrolysis of PCH is slower and less energetic.

Pathway C: Thermal Pyrolysis (High Temperature)
At temperatures exceeding 150–180°C (without base), PCH undergoes elimination to form

acetone or propanal, releasing HCl gas.[1]

Hazard: Generation of corrosive HCl gas and pressure buildup in closed vessels.[1]

Mechanistic Visualization
The following diagram illustrates the competing pathways and the critical "Runaway Cascade"

risk.
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Figure 1: Reaction network showing the conversion of PCH to Propylene Oxide and the

subsequent exothermic risk of glycol formation.
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Material Compatibility
1-Chloro-2-propanol is an alkyl halide and an alcohol.[1] Its compatibility profile is dictated by

its potential to generate HCl (hydrolysis) and its solvent properties.[1]

Material Compatibility Rating Rationale

Glass / Enamel Excellent

Inert to PCH and acidic

byproducts (HCl). Preferred for

storage.[1]

PTFE (Teflon) Excellent
Fully resistant to swelling and

chemical attack.[1]

Stainless Steel (316) Conditional

Good for dry PCH.[1] In the

presence of moisture,

hydrolysis generates HCl,

causing pitting/corrosion.[1]

Carbon Steel Poor
Rapid corrosion due to trace

HCl formation.[1] Avoid use.

Aluminum Dangerous

Potential for formation of

pyrophoric alkyl-aluminum

species or catalytic

decomposition (Friedel-Crafts

type).

Thermal Stability Data (DSC/ARC)
While pure PCH is stable up to its boiling point, process streams often contain impurities that

lower the onset of decomposition.[1]

Pure PCH T_onset: > 150°C (inferred from distillation stability at 127°C).

PCH + Base T_onset: Immediate reaction at ambient temperature.[1]

Runaway Potential: The reaction mixture of PCH/Water/Base has a high thermal potential

due to the PO
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Glycol hydrolysis step.

Heat of Hydrolysis (PO

Glycol): -84.6 kJ/mol [1].[1]

Adiabatic Temperature Rise: In a loss-of-cooling scenario, this exotherm can boil the

solvent, leading to vessel over-pressurization.[1]

Experimental Protocols
Protocol: Thermal Stability Screening (DSC)
Objective: Determine the onset temperature of decomposition for a specific PCH lot or reaction

mixture.

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000 or Mettler Toledo

DSC 3).

Sample Prep:

Load 2–5 mg of sample into a high-pressure gold-plated crucible (to withstand HCl

generation).

Control: Pure 1-Chloro-2-propanol.

Test: 1-Chloro-2-propanol spiked with 1% NaOH or 1% FeCl₃ (to test catalytic

sensitivity).

Method:

Equilibrate at 25°C.

Ramp 5°C/min to 300°C.

Nitrogen purge (50 mL/min).[1]

Analysis:

Identify
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(tangent intersection).[1]

Integrate peak to find Enthalpy of Decomposition (

).[1]

Criterion: A

< (Process Temp + 50°C) indicates an unsafe process window.[1]

Protocol: Monitoring Hydrolysis (Titration)
Objective: Quantify the rate of chloride release to monitor stability during storage or reaction.

Sampling: Aliquot 1.0 mL of PCH reaction mixture into 50 mL deionized water.

Quench: If base is present, neutralize immediately with dilute nitric acid.[1]

Titration:

Add 5 drops of Potassium Chromate indicator (or use Potentiometric Titration with Ag

electrode).[1]

Titrate with 0.1 N Silver Nitrate (

) until brick-red precipitate persists.[1]

Calculation:

[1]

A rising chloride content over time indicates active decomposition.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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